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Compound of Interest

Compound Name: Calciumphosphid

Cat. No.: B12058215

Dieses Zentrum bietet Forschern, Wissenschaftlern und Fachleuten aus der
Arzneimittelentwicklung detaillierte Anleitungen und FAQs zur Steigerung der
Reaktionsgeschwindigkeit bei der Entwicklung von Phosphin (PHs3).

Haufig gestellte Fragen (FAQS)

Frage 1: Was sind die gangigsten Labormethoden zur
Erzeugung von Phosphin und welche Faktoren
beeinflussen deren Geschwindigkeit?

Die gangigsten Methoden zur Herstellung von Phosphin im Labor sind die Hydrolyse von
Metallphosphiden, die Reaktion von weil3em Phosphor mit starken Basen und die Zersetzung
von Phosphoniumsalzen.

o Hydrolyse von Metallphosphiden: Verbindungen wie Calciumphosphid (CasP2) oder
Aluminiumphosphid (AIP) reagieren mit Wasser oder verdiinnten Sauren zu Phosphin.[1] Die
Reaktionsgeschwindigkeit wird mafR3geblich von der Luftfeuchtigkeit, der Temperatur und der
Anwesenheit von Sauren beeinflusst, welche die Reaktion beschleunigen.[2]

o CasP2 + 6H20 — 3Ca(OH)2 + 2PH3[1]

o CasP2 + 6HCI -~ 3CaClz + 2PHs[1]
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Weil3er Phosphor mit Natronlauge: Die Reaktion von weil3em Phosphor (P4) mit einer
konzentrierten Natriumhydroxidldsung (NaOH) in einer inerten Atmosphare erzeugt
Phosphin und Natriumhypophosphit.[1] Die Geschwindigkeit hangt hier von der
Konzentration der NaOH-LO6sung und der Temperatur ab. Eine héhere Temperatur
beschleunigt die Reaktion.

o Pa+ 3NaOH + 3H20 - PHs + 3NaH2PO2[1]

Zersetzung von Phosphoniumsalzen: Phosphoniumiodid (PHal) setzt bei der Reaktion mit
einer Base wie Kaliumhydroxid (KOH) reines Phosphin frei.[3] Diese Methode wird oft zur
Herstellung von sehr reinem Gas verwendet, da Verunreinigungen wie Diphosphan (P2H4)
vermieden werden.[2][4] Die Geschwindigkeit wird durch die Starke und Konzentration der
verwendeten Base bestimmit.

o PHal + KOH - PHs + Kl + H20

Frage 2: Wie kann die Reaktionsgeschwindigkeit bei der
Verwendung von Metallphosphiden gezielt erh6ht
werden?

Die Geschwindigkeit der Phosphin-Entwicklung aus Metallphosphiden kann durch die

Anpassung mehrerer Parameter gesteuert und erhdht werden:

Temperaturerhéhung: Eine héhere Umgebungstemperatur steigert die Reaktionsrate
zwischen dem Metallphosphid und der Feuchtigkeit.

Erhohung der Feuchtigkeit: Da Wasser ein Reaktant ist, fihrt eine hohere relative
Luftfeuchtigkeit zu einer schnelleren Gasentwicklung.[2]

Verwendung von Sauren statt Wasser: Die Reaktion mit verdiinnten Sauren (z. B. Salzséure)
ist wesentlich heftiger und schneller als die mit Wasser.[1][5] Dies ist auf die schnelle
Neutralisation des entstehenden Hydroxids zuriickzufiihren.

VergréRerung der Oberflache: Die Verwendung von fein pulverisiertem Metallphosphid
anstelle von grof3eren Pellets vergrof3ert die reaktive Oberflache und beschleunigt die
Reaktion mit Wasser oder Séaure.
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Frage 3: Welche Rolle spielen Katalysatoren bei der
modernen Phosphinsynthese?

Katalysatoren sind entscheidend, um moderne Synthesewege effizienter und selektiver zu
gestalten, insbesondere bei der direkten Funktionalisierung von weil3em Phosphor.[6] Sie
ermoglichen Reaktionen unter milderen Bedingungen und kdnnen die Ausbeute erhéhen.[7]

« Ubergangsmetallkatalysatoren: Komplexe von Metallen wie Nickel, Rhodium oder Palladium
werden in Kreuzkupplungsreaktionen eingesetzt, um organische Phosphine herzustellen.[7]
Diese Katalysatoren kénnen auch die Bildung von P-H-Bindungen und somit die Freisetzung
von Phosphin beeinflussen.

o Photokatalysatoren: Lichtgetriebene Reaktionen erméglichen die Umwandlung von weiRem
Phosphor unter sehr milden Bedingungen. Diese Ansatze sind Teil der "griinen Chemie" und
konnen die Notwendigkeit aggressiver Reagenzien reduzieren.[6]

Anleitung zur Fehlerbehebung

Hier finden Sie Losungen fur haufige Probleme, die wahrend der Phosphin-Entwicklung
auftreten kdnnen.

Problem 1: Die Phosphin-Entwicklung ist zu langsam
oder stagniert.
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Mogliche Ursache Lésungsansatz

Erhtéhen Sie die Reaktionstemperatur moderat.
Unzureichende Temperatur Bei der Hydrolyse von Metallphosphiden
beschleunigt Warme die Reaktion signifikant.

Erhéhen Sie die relative Luftfeuchtigkeit oder
Geringe Feuchtigkeit (bei Metallphosphiden) fugen Sie eine kontrollierte Menge Wasser oder

verdiinnte S&aure hinzu.[2]

Bei der Reaktion von P4 mit NaOH, tberprifen
Niedrige Konzentration der Reagenzien und erhéhen Sie die Konzentration der

Natronlauge.

Die Oberflache des Metallphosphids kann durch

eine Schicht aus Calciumhydroxid passiviert
Passivierung der Oberflache werden. Ruhren oder Schiitteln des

Reaktionsgemisches kann die

Passivierungsschicht aufbrechen.

Stellen Sie sicher, dass die
Verunreinigte Reagenzien Ausgangsmaterialien (z. B. wei3er Phosphor,
Metallphosphide) von hoher Reinheit sind.

Problem 2: Die Reaktion ist zu heftig und
unkontrollierbar.
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Mogliche Ursache

Losungsansatz

Zu hohe Saurekonzentration

Verwenden Sie eine starker verdiinnte Saure
oder fligen Sie die Saure langsam und

portionsweise zur Reaktionsmischung hinzu.

Zu schnelle Zugabe von Wasser/Séaure

Reduzieren Sie die Zugabegeschwindigkeit des
wassrigen Reaktanten, um die

Gasentwicklungsrate zu kontrollieren.

Zu hohe Reaktionstemperatur

Klhlen Sie das Reaktionsgefal in einem Eis-
oder Wasserbad, um die exotherme Reaktion zu

moderieren.

Zu groRRe Oberflache des Phosphids

Verwenden Sie groRere Pellets anstelle von
feinem Pulver, um die reaktive Oberflache zu

verringern.

Problem 3: Das erzeugte Gas ist durch Diphosphan

PHa) - | el indlicl

Mdgliche Ursache

Losungsansatz

Nebenreaktionen bei der Hydrolyse

Die Hydrolyse von technischem
Calciumphosphid kann zur Bildung von Pz2Ha
fihren.[8]

Reinigung des Gasstroms

Leiten Sie das entstandene Gas durch eine
Waschflasche mit einer gekiihlten Lésung (z. B.
ein geeignetes organisches Lésungsmittel), um
das hohersiedende Diphosphan zu

kondensieren und zu entfernen.

Verwendung alternativer Methoden

Die Reaktion von Phosphoniumiodid (PHal) mit
KOH erzeugt sehr reines PHs ohne P2Ha-

Verunreinigungen.[3]

Quantitative Datenzusammenfassung
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Die folgende Tabelle fasst quantitative Parameter zusammen, die die Geschwindigkeit der

Phosphin-Entwicklung beeinflussen.

Effekt auf die

Parameter Methode Reaktionsgeschwin  Anmerkungen
digkeit
Eine Erhdéhung der
Positiv korreliert; Temperatur
Hydrolyse von o
Temperatur ) héhere Temperatur = beschleunigt die
Metallphosphiden _ o
schnellere Reaktion Kinetik der Hydrolyse.
[9]
Die Reaktion mit
Starke ) )
pH-Wert / Hydrolyse von ] ) Sauren ist deutlich
) ) Beschleunigung bei )
Saurezugabe Metallphosphiden schneller als mit

niedrigem pH-Wert

neutralem Wasser.[1]

Konzentration der

P4 + NaOH

Positiv korreliert;

hohere Konzentration

Eine 30-40%ige
NaOH-L6sung wird

Base ) typischerweise
= schnellere Reaktion
verwendet.
Erhoht die
GrolRRere Oberflache
Oberflache des Hydrolyse von Kontaktflache

Feststoffs

Metallphosphiden

(Pulver > Pellets) =

schnellere Reaktion

zwischen den

Reaktanden.

Visualisierungen und Arbeitsablaufe
Logischer Ablauf zur Fehlerbehebung

Das folgende Diagramm illustriert einen schrittweisen Prozess zur Diagnose und Behebung
von Problemen bei der Phosphin-Entwicklung.
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Start: Problem mit PH3-Entwicklung

Ist die Reaktion zu langsam?

Maogliche Ursachen:
- Niedrige Temperatur
- Geringe Feuchtigkeit/Konz.
- Passivierung

Ist die Reaktion zu heftig?

Maogliche Ursachen:
- Hohe Saurekonzentration
- Zu schnelle Zugabe
- Hohe Temperatur

Ist das Gas verunreinigt?

Losungen:
1. Temperatur erhéhen
2. Feuchtigkeit/Konz. erhdhen
3. Mischen/Rihren

Ursache:
Nebenreaktionen filhren zu P2Ha

Losungen:
1. Reagenz verdiinnen/langsamer zugeben
2. Reaktion kihlen

Ldsungen:
1. Gasstrom reinigen (Kihlfalle)
2. Alternative Synthese (PHal + KOH)

Problem geldst

Click to download full resolution via product page

Abbildung 1: Fehlerbehebungs-Workflow fir die Phosphin-Synthese.
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Allgemeiner experimenteller Arbeitsablauf

Dieses Diagramm zeigt die allgemeinen Schritte fir ein Laborexperiment zur Phosphin-
Entwicklung.

1. Vorbereitung 2. Reaktion 3. Aufarbeitung 4. Sicherheit

Apparatur aufbauen

a L PHs auffangen | | Apparatur neutralisieren
(Inerte Atmosphére, Abzug) jeben (Kuhlfalle fur P2Hs) ™| (2. in Losungsmittel) (2.B. mit Oxidationsmittel)

Click to download full resolution via product page

Abbildung 2: Allgemeiner Arbeitsablauf fir die Phosphin-Entwicklung im Labor.

Detaillierte experimentelle Protokolle
Protokoll 1: Beschleunigte Phosphin-Entwicklung aus
Calciumphosphid

Dieses Protokoll beschreibt die schnelle Erzeugung von Phosphin durch die Reaktion von
Calciumphosphid mit verdinnter Salzsaure. Achtung: Diese Reaktion ist sehr heftig und muss
unter einem Abzug mit entsprechender Schutzausriistung durchgefiihrt werden. Phosphin ist
extrem giftig.[4][10][11]

Reagenzien und Materialien:

Calciumphosphid (CasP-2)

Verdiinnte Salzsaure (HCI, ca. 2 M)

Dreihalskolben

Tropftrichter

Gaswaschflasche
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o Auffangkolben mit einem geeigneten Lésungsmittel oder einer Neutralisationslésung
¢ Inertgasquelle (Stickstoff oder Argon)

e Magnetruhrer und Ruihrfisch

Versuchsaufbau:

e Bauen Sie die Apparatur in einem Abzug auf. Der Dreihalskolben wird auf den Magnetriihrer
gestellt.

e Verbinden Sie einen Hals des Kolbens mit der Inertgaszufuhr, den mittleren Hals mit dem
Tropftrichter und den dritten Hals mit der Gaswaschflasche, gefolgt vom Auffangkolben.

e Spulen Sie die gesamte Apparatur grindlich mit Inertgas, um den Sauerstoff zu entfernen.
Durchfihrung:

» Wiegen Sie die gewiinschte Menge Calciumphosphid unter inerter Atmosphéare ab und
geben Sie es zusammen mit dem Ruhrfisch in den Dreihalskolben.

o Fullen Sie den Tropftrichter mit der 2 M Salzsaure.
o Starten Sie den Inertgasstrom und das Ruhren.

e Beginnen Sie, die Salzsaure sehr langsam und tropfenweise in den Kolben zu geben. Die
Gasentwicklung setzt sofort und heftig ein.

o Kontrollieren Sie die Reaktionsgeschwindigkeit durch die Zugaberate der Séure. Bei zu
starker Reaktion die Zugabe sofort stoppen und das Reaktionsgefal3 bei Bedarf von auf3en
kihlen.

o Das entstehende Gas wird durch die Waschflasche geleitet, um Verunreinigungen zu
entfernen, und anschlieRend im Auffangkolben gesammelt oder neutralisiert.

o Nach Beendigung der Reaktion spulen Sie die Apparatur nochmals fiir mindestens 15
Minuten mit Inertgas, um sicherzustellen, dass das gesamte Phosphin ausgetrieben wurde.
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Protokoll 2: Phosphin-Entwicklung aus weif3em
Phosphor und NaOH

Dieses Protokoll beschreibt die Synthese von Phosphin durch Erhitzen von wei3em Phosphor
in konzentrierter Natronlauge. Achtung: Weil3er Phosphor ist hochgiftig und selbstentztindlich
an der Luft.[12][13] Alle Arbeiten missen unter Schutzgas durchgefiihrt werden.

Reagenzien und Materialien:

WeilRer Phosphor (Pa4)

o Konzentrierte Natriumhydroxidldsung (ca. 30-40%)
» Dreihalskolben mit Heizpilz

e Ruckflusskuhler

e Thermometer

o Gasableitungsrohr

 Inertgasquelle (Stickstoff oder Argon)

Versuchsaufbau:

Bauen Sie die Apparatur in einem Abzug auf. Der Dreihalskolben wird in den Heizpilz
eingesetzt.

Verbinden Sie einen Hals mit der Inertgaszufuhr, den mittleren Hals mit dem Ruckflusskihler
und den dritten Hals mit dem Thermometer.

Am oberen Ende des Ruckflusskihlers wird das Gasableitungsrohr angebracht, um das
entstehende Phosphin abzufiihren.

Spulen Sie die Apparatur grindlich mit Inertgas.

Durchfihrung:
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e Geben Sie die konzentrierte Natronlauge in den Dreihalskolben.

o Fugen Sie vorsichtig die abgewogene Menge weil3en Phosphors unter einem konstanten
Gegenstrom von Inertgas hinzu.

e Beginnen Sie, das Gemisch langsam und unter standigem Inertgasstrom zu erhitzen.

o Die Reaktion beginnt typischerweise bei Temperaturen tber 70-80 °C und wird durch eine
stetige Gasentwicklung angezeigt.

o Halten Sie die Temperatur konstant und lassen Sie die Reaktion ablaufen, bis keine
Gasentwicklung mehr zu beobachten ist.

o Kihlen Sie die Apparatur nach Beendigung der Reaktion vollstandig ab, bevor Sie den
Inertgasstrom stoppen.

e Das entstehende Gas muss durch eine geeignete Neutralisationslosung (z.B. Kupfer(ll)-
sulfat-Lésung) geleitet werden.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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